Cas no 1923065-19-3 (2,2,3,3,4,4,4-Heptafluorobutyl isopropyl carbonate)

• Product Name: 2,2,3,3,4,4,4-Heptafluorobutyl isopropyl carbonate
• CAS No: 1923065-19-3
• CID: 4629758
• Update Time: 2025-06-14

2,2,3,3,4,4,4-Heptafluorobutyl isopropyl carbonate Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,4,4,4-Heptafluorobutyl isopropyl carbonate

Additional information on 2,2,3,3,4,4,4-Heptafluorobutyl isopropyl carbonate

Research Brief on 2,2,3,3,4,4,4-Heptafluorobutyl Isopropyl Carbonate (CAS: 1923065-19-3): Recent Advances and Applications

2,2,3,3,4,4,4-Heptafluorobutyl isopropyl carbonate (CAS: 1923065-19-3) is a fluorinated carbonate derivative that has garnered significant attention in the chemical, biological, and pharmaceutical industries due to its unique physicochemical properties. Recent studies have explored its potential applications in drug delivery, material science, and as a reagent in synthetic chemistry. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, characterization, and emerging applications.

The synthesis of 2,2,3,3,4,4,4-heptafluorobutyl isopropyl carbonate involves the reaction of heptafluorobutanol with isopropyl chloroformate under controlled conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Its high thermal stability and lipophilicity, attributed to the fluorinated alkyl chain, make it an attractive candidate for enhancing the bioavailability of poorly soluble drugs.

In pharmaceutical research, this compound has been investigated as a potential prodrug carrier. Its ability to form stable carbonate linkages with active pharmaceutical ingredients (APIs) has been demonstrated in several preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful conjugation of 2,2,3,3,4,4,4-heptafluorobutyl isopropyl carbonate with anticancer agents, resulting in improved tumor targeting and reduced systemic toxicity. The fluorinated moiety enhances the compound's ability to penetrate biological membranes, thereby increasing drug delivery efficiency.

Material science applications of this compound have also been explored. Its incorporation into polymer matrices has been shown to impart exceptional resistance to solvents and chemicals, making it suitable for coatings and adhesives in harsh environments. A recent study in ACS Applied Materials & Interfaces highlighted its use in developing fluorinated polycarbonates with enhanced mechanical properties and biocompatibility, paving the way for biomedical implants and devices.

Despite its promising applications, challenges remain in the large-scale production and regulatory approval of 2,2,3,3,4,4,4-heptafluorobutyl isopropyl carbonate. Environmental concerns related to the persistence of fluorinated compounds necessitate further research into biodegradable alternatives or improved degradation pathways. Ongoing studies are focused on optimizing synthetic routes and evaluating the long-term safety profile of this compound in vivo.

In conclusion, 2,2,3,3,4,4,4-heptafluorobutyl isopropyl carbonate represents a versatile compound with significant potential in multiple domains. Continued research and development efforts are expected to unlock new applications and address existing limitations, solidifying its role in advancing chemical, biological, and pharmaceutical sciences.